Cas no 1797670-17-7 (N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide)

• Product Name: N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide
• CAS No: 1797670-17-7
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 5371572
• Update Time: 2025-10-28

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]-2-phenylacetamide
• N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide

• Inchi： 1S/C18H23N5O2/c1-22(2)17-15(20-16(24)12-14-6-4-3-5-7-14)13-19-18(21-17)23-8-10-25-11-9-23/h3-7,13H,8-12H2,1-2H3,(H,20,24)
• InChI Key： RKFDHXAKTPABRI-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCOCC2)N=C1N(C)C)(=O)CC1=CC=CC=C1

Additional information on N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide (CAS No. 1797670-17-7): An Overview

N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide, with the CAS number 1797670-17-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of cancer and inflammatory diseases.

The chemical structure of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide is characterized by a pyrimidine core substituted with a dimethylamino group and a morpholine ring, along with a phenylacetamide moiety. The combination of these functional groups imparts unique physicochemical properties that contribute to its biological activity. The dimethylamino group enhances the basicity and lipophilicity of the molecule, while the morpholine ring provides additional hydrophilic character, facilitating cellular uptake and distribution.

Recent studies have highlighted the potential of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide as a potent inhibitor of specific kinases involved in various signaling pathways. Kinases are key enzymes that regulate numerous cellular processes, including cell proliferation, survival, and apoptosis. By selectively inhibiting these kinases, N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide can disrupt aberrant signaling cascades associated with diseases such as cancer and chronic inflammation.

In preclinical studies, N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide has demonstrated promising antiproliferative effects against various cancer cell lines. For instance, it has been shown to effectively inhibit the growth of breast cancer cells by targeting key kinases involved in the PI3K/AKT/mTOR pathway. Additionally, this compound has exhibited anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages.

The pharmacokinetic profile of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-yl]-2-phenylacetamide has also been extensively evaluated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it a suitable candidate for further development as an oral therapeutic agent. Moreover, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, reducing the risk of adverse side effects.

Despite its promising preclinical data, further research is needed to fully elucidate the mechanism of action and optimize the therapeutic potential of N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-y]-2-phenylacetamide. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with initial results showing encouraging outcomes. These trials are expected to provide valuable insights into the clinical utility of this compound and pave the way for its potential use in treating various diseases.

In conclusion, N-[4-(dimethylamino)-2-(morpholin-4-yl)pyrimidine-5-yl] - 2-phenylacetamide (CAS No. 1797670-17-7) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical application.